Ethyl 2-amino-3,5-dichlorobenzoate

• IUPAC Name: ethyl 2-amino-3,5-dichlorobenzoate
• InChI: InChI=1S/C9H9Cl2NO2/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4H,2,12H2,1H3
• InChI Key: VPLRCCUPLQJQDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC(=C1)Cl)Cl)N
• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 234.08 g/mol

Description

Ethyl 2-amino-3,5-dichlorobenzoate, also known as ethyl 3,5-dichloroanthranilate, is a chemical compound widely used in scientific research. This compound is a derivative of anthranilic acid and is commonly used as a starting material for the synthesis of other compounds. Ethyl 2-amino-3,5-dichlorobenzoate has a wide range of applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Ethyl 2-amino-3,5-dichlorobenzoate 2-amino-3,5-dichlorobenzoate is not well understood. However, studies have shown that this compound can interact with various biological targets, including enzymes and receptors. It has been suggested that the compound may exert its biological activity by inhibiting enzymes or modulating receptor activity.
Biochemical and Physiological Effects
Ethyl 2-amino-3,5-dichlorobenzoate has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and exhibit antimicrobial activity against various bacterial strains. The compound has also been shown to exhibit anti-inflammatory activity and can modulate the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-amino-3,5-dichlorobenzoate 2-amino-3,5-dichlorobenzoate in lab experiments include its availability, low cost, and well-established synthesis procedure. The compound is also stable and can be stored for long periods without degradation. However, the limitations of using this compound include its potential toxicity and the lack of information regarding its mechanism of action.

Future Directions

There are several future directions for the use of Ethyl 2-amino-3,5-dichlorobenzoate 2-amino-3,5-dichlorobenzoate in scientific research. One potential direction is the synthesis of novel derivatives of this compound with enhanced biological activity. Another direction is the investigation of the mechanism of action of this compound and the identification of its biological targets. Furthermore, the compound could be used as a starting material for the synthesis of new fluorescent probes for the detection of metal ions.

Scientific Research Applications

Ethyl 2-amino-3,5-dichlorobenzoate is widely used in scientific research as a starting material for the synthesis of other compounds. This compound has been used in the synthesis of various biologically active molecules, including antitumor agents, antimicrobial agents, and anti-inflammatory agents. The compound has also been used as a ligand for the preparation of metal complexes and as a fluorescent probe for the detection of metal ions.

Synthesis routes and methods

Procedure details

A mixture of 50 parts of 2-amino-3,5-dichlorobenzoic acid and 240 parts of ethanol is saturated with gaseous hydrogen chloride. The whole is stirred and refluxed for 10 hours. The reaction mixture is allowed to cool and the solvent is evaporated. To the solid residue are added water and sodium hydroxide. The precipitated product is filtered off and dried, yielding 25 parts of ethyl 2-amino-3,5-dichlorobenzoate.